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Introduction

The Streptavidin-Binding Peptide 2 (SBP-2) tag is a versatile tool for studying protein dynamics
in living cells. This short peptide tag (38 amino acids, with a minimal functional core of 25
amino acids) exhibits a high affinity for streptavidin, enabling a wide range of applications from
protein purification to live-cell imaging and tracking.[1] The strong, yet reversible, interaction
with streptavidin allows for the precise control and visualization of SBP-2 tagged proteins.

These application notes provide detailed protocols for the effective use of SBP-2 reporters in
living cells, covering applications such as cell surface protein imaging, protein internalization
assays, and the Retention Using Selective Hooks (RUSH) system for synchronizing and
visualizing protein trafficking.

Quantitative Data Summary

For ease of comparison, the following table summarizes key quantitative parameters
associated with the SBP-tag system.
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Parameter Value Reference
Binding Affinity (Kd)
SBP-Tag to Streptavidin 2.5nM [1]
SBP-Tag?2 to Streptavidin ~2.5-4.9 nM [2]
Size
Full-length SBP-Tag 38 amino acids [1]
SBP-Tag2 (minimal functional ) )

25 amino acids [2]
tag)
Binding Stoichiometry
SBP-Tag per Streptavidin

2 molecules [2]

tetramer

Application 1: Imaging of SBP-2 Tagged Cell Surface
Proteins

This protocol describes the visualization of SBP-2 tagged proteins expressed on the plasma
membrane of living cells using fluorescently labeled streptavidin.

Experimental Workflow

Live Cell Labeling Imaging

Incubate with fluorescently
labeled Streptavidin
(e.g., Streptavidin-Alexa Fluor 488)

Wash to remove
unbound Streptavidin

Live cell imaging via
fluorescence microscopy

Plasmid Construction & Transfection

- Cells

Construct SBP-2 tagged Tenstm el eEls Express fusion protein SBP-2 tag on surface
fusion protein plasmid (24-48 hours)

Cell Preparation Pulse Labeling Chase and Imaging

Shift to 37°C to allow .| Image at different
internalization (Chase) time points

Prepare and transfect cells
with SBP-2 tagged protein

Label cell surface proteins o~ Wash to remove
with fluorescent Streptavidin at 4°C ™| unbound Streptavidin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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